Cas no 921813-05-0 (4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide)

4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-ethoxy-N-(1-ethyl-2-oxo-3H-indol-5-yl)benzamide
- Benzamide, 4-ethoxy-N-(1-ethyl-2,3-dihydro-2-oxo-1H-indol-5-yl)-
- 4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
- 921813-05-0
- SR-01000911444-1
- SR-01000911444
- AKOS001997018
- F2257-0071
- 4-ethoxy-N-(1-ethyl-2-oxoindolin-5-yl)benzamide
-
- Inchi: 1S/C19H20N2O3/c1-3-21-17-10-7-15(11-14(17)12-18(21)22)20-19(23)13-5-8-16(9-6-13)24-4-2/h5-11H,3-4,12H2,1-2H3,(H,20,23)
- InChI Key: KZTQQNLBGIELLM-UHFFFAOYSA-N
- SMILES: C(NC1C=CC2=C(C=1)CC(=O)N2CC)(=O)C1=CC=C(OCC)C=C1
Computed Properties
- Exact Mass: 324.14739250g/mol
- Monoisotopic Mass: 324.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 58.6Ų
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2257-0071-20mg |
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide |
921813-05-0 | 90%+ | 20mg |
$99.0 | 2023-05-16 | |
Life Chemicals | F2257-0071-50mg |
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide |
921813-05-0 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2257-0071-25mg |
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide |
921813-05-0 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2257-0071-2μmol |
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide |
921813-05-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2257-0071-30mg |
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide |
921813-05-0 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2257-0071-10μmol |
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide |
921813-05-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2257-0071-3mg |
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide |
921813-05-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2257-0071-5mg |
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide |
921813-05-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2257-0071-4mg |
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide |
921813-05-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2257-0071-15mg |
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide |
921813-05-0 | 90%+ | 15mg |
$89.0 | 2023-05-16 |
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide Related Literature
-
Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
-
3. Book reviews
-
A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
-
Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
Additional information on 4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide (CAS No. 921813-05-0): A Comprehensive Overview
4-Ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide (CAS No. 921813-05-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and has been extensively studied for its biological activities, particularly in the context of neurodegenerative diseases and cancer.
The chemical structure of 4-Ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide is characterized by a benzamide moiety linked to an indole ring system. The presence of the ethoxy group and the ethyl substituent on the indole ring contributes to its unique pharmacological properties. Recent studies have highlighted the importance of these structural features in modulating the compound's activity and selectivity.
In the realm of neurodegenerative diseases, 4-Ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide has shown promising results as a potential therapeutic agent. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt pathway, which plays a crucial role in neuronal survival and function.
Beyond its neuroprotective properties, 4-Ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide has also been investigated for its anticancer potential. A study published in Cancer Research (2023) reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in various cancer cell lines, including breast and lung cancer cells, suggests that 4-Ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-y l)benzamide could be a valuable lead compound for developing novel anticancer therapies.
The pharmacokinetic profile of 4-Ethoxy-N-(1-e thyl - 2 - ox o - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) benz amide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential clinical application.
To further understand the biological mechanisms underlying the therapeutic effects of 4-Ethoxy-N-(1-e thyl - 2 - ox o - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) benz amide, researchers have employed advanced techniques such as molecular docking and molecular dynamics simulations. These studies have provided insights into the binding interactions between the compound and its target proteins, which can guide future drug design efforts.
In conclusion, 4-Eth oxy-N-(1-e thyl - 2 - ox o - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) benz amide (CAS No. 921813-05-0) is a promising compound with diverse biological activities. Its potential applications in treating neurodegenerative diseases and cancer make it an exciting candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for advancing therapeutic options in these critical areas.
921813-05-0 (4-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide) Related Products
- 1203418-38-5((5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate)
- 1691868-64-0(1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol)
- 899744-54-8(N'-(3,4-dimethoxyphenyl)-N-(2-methyl-5-nitrophenyl)ethanediamide)
- 5681-91-4(5-(2-methylpropyl)thiophene-2-carboxylic acid)
- 412273-99-5(ethyl 2-{1-oxaspiro2.5octan-4-yl}acetate, cis)
- 1337458-03-3(3-(3,4,5-trifluorophenyl)methylpiperidine)
- 1249683-43-9(1-(2-aminopropanoyl)piperidine-3-carboxylic acid)
- 930858-73-4(N-(1-cyano-1,2-dimethylpropyl)-2-[4-(pyrimidin-2-yl)piperazin-1-yl]acetamide)
- 1823080-38-1(Methyl 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoate)
- 1620680-50-3((3S)-3-(methylamino)butan-1-ol)




